![molecular formula C14H21F2NO4 B2391079 Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate CAS No. 2253644-48-1](/img/structure/B2391079.png)
Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate
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Overview
Description
Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate, also known as TBOA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of glutamate transporters, which are responsible for the uptake of the neurotransmitter glutamate in the brain. TBOA has been shown to have various effects on the central nervous system, making it a valuable tool for investigating the role of glutamate transporters in neurological disorders.
Mechanism of Action
Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate acts as a potent inhibitor of glutamate transporters, blocking the uptake of glutamate by these transporters. This leads to an increase in extracellular glutamate levels, which can have various effects on neuronal activity. Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate has been shown to modulate synaptic transmission and plasticity, as well as to induce neuronal death under certain conditions.
Biochemical and physiological effects:
Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate has various biochemical and physiological effects on the central nervous system. It has been shown to modulate synaptic transmission and plasticity, leading to changes in neuronal activity. Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate can also induce neuronal death under certain conditions, making it a valuable tool for investigating the mechanisms of neurodegeneration.
Advantages and Limitations for Lab Experiments
Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate has several advantages as a research tool, including its potency and selectivity as a glutamate transporter inhibitor. However, it also has some limitations, including its potential toxicity and the complexity of its synthesis. Researchers must use caution when working with Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate, as it can be hazardous if not handled properly.
Future Directions
There are several potential future directions for research involving Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate. One area of interest is the development of new compounds that are more potent and selective inhibitors of glutamate transporters. Another area of interest is the investigation of the effects of Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate on other neurotransmitter systems, such as GABA and dopamine. Additionally, Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate could be used in combination with other compounds to investigate the potential for synergistic effects on neuronal activity.
Synthesis Methods
The synthesis of Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate involves several steps, including the reaction of tert-butyl 4-bromobutanoate with 4,4-difluoro-5-hydroxy-2-pentanone, followed by the reaction of the resulting compound with 2-methoxy-2-oxoethylideneamine. The final product is obtained by the reaction of this intermediate with tert-butyl carbamate. The synthesis of Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate has been extensively used in scientific research to investigate the role of glutamate transporters in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. It has been shown to modulate glutamate levels in the brain, leading to changes in synaptic transmission and plasticity. Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate has also been used to study the role of glutamate transporters in addiction, anxiety, and depression.
properties
IUPAC Name |
tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21F2NO4/c1-13(2,3)21-12(19)17-7-5-10(9-11(18)20-4)14(15,16)6-8-17/h9H,5-8H2,1-4H3/b10-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNHOTCUFIKWITF-MDZDMXLPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=CC(=O)OC)C(CC1)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC/C(=C\C(=O)OC)/C(CC1)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21F2NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (5E)-4,4-difluoro-5-(2-methoxy-2-oxoethylidene)azepane-1-carboxylate |
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